1-(1,1-Dioxidotetrahydro-3-thienyl)-3-methyl-1H-pyrazol-5-amine

Specification

• CAS No.: 27280-97-3
• Molecular Formula: C8H13N3O2S
• Molecular Weight: 215.28 g/mol
• IUPAC Name: 2-(1,1-dioxothiolan-3-yl)-5-methylpyrazol-3-amine
• Standard InChI: InChI=1S/C8H13N3O2S/c1-6-4-8(9)11(10-6)7-2-3-14(12,13)5-7/h4,7H,2-3,5,9H2,1H3
• Standard InChI Key: JAHOJHPUWJXETC-UHFFFAOYSA-N
• SMILES: CC1=NN(C(=C1)N)C2CCS(=O)(=O)C2
• Canonical SMILES: CC1=NN(C(=C1)N)C2CCS(=O)(=O)C2

Introduction

1-(1,1-Dioxidotetrahydro-3-thienyl)-3-methyl-1H-pyrazol-5-amine is a synthetic organic compound that combines a pyrazole ring with a tetrahydrothiophene moiety. This compound is of interest in various chemical and pharmaceutical applications due to its unique structural features.

Safety and Hazards

1-(1,1-Dioxidotetrahydro-3-thienyl)-3-methyl-1H-pyrazol-5-amine poses several hazards, as indicated by its GHS classification:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H332: Harmful if inhaled.

• H335: May cause respiratory irritation.

Precautions include avoiding ingestion, skin contact, and inhalation, and wearing protective gear when handling the compound.

Synthesis and Applications

The synthesis of this compound typically involves the reaction of appropriate pyrazole and tetrahydrothiophene derivatives. It is used as a building block in organic synthesis, particularly in the development of pharmaceuticals and other bioactive molecules.

Research Findings

Research on 1-(1,1-dioxidotetrahydro-3-thienyl)-3-methyl-1H-pyrazol-5-amine is limited, but it is recognized for its potential in medicinal chemistry due to its structural features, which can be modified to interact with various biological targets.

Suppliers and Availability

This compound is available from several suppliers, including Chembridge Corporation and Fisher Scientific. It is typically sold in small quantities for research purposes.

Table: Key Information on 1-(1,1-Dioxidotetrahydro-3-thienyl)-3-methyl-1H-pyrazol-5-amine

Property	Description
Chemical Formula	C8H13N3O2S
CAS Number	27280-97-3
Molecular Weight	Approximately 215.28 g/mol
IUPAC Name	1-(1,1-dioxidotetrahydro-3-thienyl)-3-methyl-1H-pyrazol-5-amine
Physical Form	Solid
Purity	95%
Storage Temperature	Room Temperature (RT)

Table: Hazards and Precautions

Hazard Code	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H332	Harmful if inhaled
H335	May cause respiratory irritation